2-(Furan-2-yl)-5-(1-((4-methoxyphenyl)sulfonyl)piperidin-4-yl)-1,3,4-oxadiazole

• IUPAC Name: 2-(furan-2-yl)-5-[1-(4-methoxyphenyl)sulfonylpiperidin-4-yl]-1,3,4-oxadiazole
• InChI: InChI=1S/C18H19N3O5S/c1-24-14-4-6-15(7-5-14)27(22,23)21-10-8-13(9-11-21)17-19-20-18(26-17)16-3-2-12-25-16/h2-7,12-13H,8-11H2,1H3
• InChI Key: RQKKKNNKYNUIOL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C3=NN=C(O3)C4=CC=CO4
• Molecular Formula: C18H19N3O5S
• Molecular Weight: 389.4 g/mol

Description

2-(Furan-2-yl)-5-(1-((4-methoxyphenyl)sulfonyl)piperidin-4-yl)-1,3,4-oxadiazole is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Antimicrobial Activities

Research on derivatives of 1,3,4-oxadiazole, including structures similar to 2-(Furan-2-yl)-5-(1-((4-methoxyphenyl)sulfonyl)piperidin-4-yl)-1,3,4-oxadiazole, indicates significant antimicrobial activities. One study focused on the design, synthesis, and antimicrobial activities of azole derivatives starting from furan-2-carbohydrazide. This research revealed that some synthesized compounds displayed activity against tested microorganisms, highlighting the potential of such derivatives in antimicrobial applications (Başoğlu et al., 2013).

Structural Analysis and Reactivity

The crystal structure studies, Hirshfeld surface analysis, and DFT calculations on novel piperazine derivatives of 1-[5-(4-methoxy-phenyl)-[1,3,4]oxadiazol-2-yl] provided insights into their reactive sites for electrophilic and nucleophilic nature. This research sheds light on the intermolecular hydrogen bonds contributing to crystal packing and reveals the intermolecular contacts' nature, emphasizing the importance of structural analysis in understanding the chemical behavior of such compounds (Kumara et al., 2017).

Antibacterial Studies

A study on N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide highlighted their synthesis and antibacterial screening. The compounds showed moderate to significant activity against both Gram-negative and Gram-positive bacteria, underlining the potential of 1,3,4-oxadiazole derivatives in developing new antibacterial agents (Khalid et al., 2016).

Enzyme Inhibition and Molecular Docking Studies

Research involving 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzylsulfides explored their inhibition against the butyrylcholinesterase (BChE) enzyme. Molecular docking studies were conducted to understand the ligand-BChE binding affinity and orientation in active sites of human BChE protein. This study provides a foundation for developing potential therapeutic agents targeting BChE (Khalid et al., 2016).